Cas no 1023817-46-0 (3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid)

• Product Name: 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid
• CAS No: 1023817-46-0
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 5205321
• Update Time: 2025-07-17

3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid
• 1,2,4-Triazine-6-propanoic acid, 2,5-dihydro-5-oxo-

• Inchi： 1S/C6H7N3O3/c10-5(11)2-1-4-6(12)7-3-8-9-4/h3H,1-2H2,(H,10,11)(H,7,8,12)
• InChI Key： HYMJRKJOHVCONX-UHFFFAOYSA-N
• SMILES： N1=C(CCC(O)=O)C(=O)N=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid

Comprehensive Analysis of 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid (CAS No. 1023817-46-0)

3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid (CAS No. 1023817-46-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazine core and hydroxypropionic acid side chain, exhibits remarkable potential in drug discovery and material science. Researchers are increasingly exploring its applications due to its structural versatility and bioactive properties.

The molecular structure of 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid features a 1,2,4-triazine ring, a heterocyclic scaffold known for its electron-deficient nature, which makes it a valuable building block in medicinal chemistry. The presence of the hydroxy group at the 5-position and the propionic acid moiety at the 6-position enhances its solubility and reactivity, facilitating its use in conjugation reactions and as a linker in prodrug design.

In recent years, the demand for triazine derivatives like 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid has surged, driven by their role in developing targeted therapies and bioconjugation strategies. This compound is particularly relevant in the context of antibody-drug conjugates (ADCs), where its ability to form stable bonds with biomolecules is highly prized. Additionally, its potential as a metal-chelating agent has sparked interest in catalysis and environmental science.

From a synthetic perspective, 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid can be prepared through multi-step organic transformations, often involving condensation reactions and functional group interconversions. Its purity and stability are critical for applications in high-throughput screening and combinatorial chemistry, where reproducibility is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound.

The growing interest in sustainable chemistry has also highlighted the importance of 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid as a green synthetic intermediate. Its biodegradability and low toxicity profile align with the principles of green chemistry, making it a candidate for eco-friendly industrial processes. Furthermore, its compatibility with enzymatic catalysis opens doors to biocatalytic production methods, reducing reliance on harsh reagents.

In the realm of personalized medicine, 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid is being investigated for its role in prodrug activation and drug delivery systems. Its ability to release active pharmaceutical ingredients (APIs) under specific physiological conditions makes it a promising tool for controlled-release formulations. This aligns with current trends in precision medicine, where tailored therapeutic approaches are prioritized.

For researchers seeking CAS No. 1023817-46-0 suppliers, it is essential to verify the compound's certificate of analysis (CoA) and storage conditions. Proper handling, including protection from moisture and light, ensures its longevity and performance in experimental settings. As the scientific community continues to uncover new applications for 3-(5-Hydroxy-[1,2,4]triazin-6-yl)-propionic acid, its relevance in cutting-edge research is expected to grow exponentially.